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Compound of Interest

Compound Name: ML367

Cat. No.: B15623866

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for ML367 (N-(3,4-
difluorophenyl)-2-(pyridin-4-yl)quinazolin-4-amine) has not been found in publicly available
resources. The following guidance is based on general laboratory safety principles for handling
novel chemical compounds and information available for structurally related quinazolinamine
derivatives. Researchers must conduct a thorough risk assessment before handling this
compound and consult with their institution's Environmental Health and Safety (EHS)
department.

This document provides essential safety protocols, operational plans, and disposal guidelines
for researchers, scientists, and drug development professionals working with ML367, a potent
inhibitor of ATPase family AAA domain-containing protein 5 (ATADS) stabilization.[1]

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, a cautious approach to personal protection is
mandatory. The following table outlines the recommended PPE for handling ML367.
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PPE Category

Recommended Equipment

Rationale

Eye & Face Protection

Chemical splash goggles and

a face shield.

To protect against accidental
splashes of ML367, which may
be dissolved in solvents, and
to prevent contact with the

powder form.

Hand Protection

Chemical-resistant nitrile or
neoprene gloves. Double-
gloving is strongly

recommended.

To prevent skin absorption.
Glove material should be
selected based on the solvent
used to dissolve ML367.

Body Protection

A fully buttoned laboratory
coat. A chemically resistant
apron should be worn over the
lab coat for procedures with a

higher risk of splashing.

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of solid ML367
and preparation of solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or

aerosols.

To prevent respiratory tract
irritation and systemic toxicity

from inhalation.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is crucial for maintaining a safe

laboratory environment.

Handling and Storage
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Aspect Procedure

Use only in a well-ventilated area, preferably a

chemical fume hood. Avoid creating dust or

Handling
aerosols. Ensure an eyewash station and safety
shower are readily accessible.
Store in a tightly sealed, light-resistant container
in a cool, dry, and well-ventilated area. Long-

Storage term storage at -20°C is recommended to
ensure stability. Keep away from strong
oxidizing agents.

Disposal
Waste Type Disposal Procedure

Collect in a labeled, sealed container for

Solid ML367 Waste )
hazardous chemical waste.

Collect in a labeled, sealed container for
Liquid ML367 Waste (Solutions) hazardous chemical waste. Do not pour down

the drain.

All disposable items that have come into contact

with ML367 (e.g., pipette tips, gloves, paper
Contaminated Materials (e .pp Ps: pap

towels) must be disposed of as hazardous

waste.

Experimental Protocol: Western Blot for ATADS
Stabilization

This protocol details a cell-based assay to investigate the effect of ML367 on the stabilization of
ATADS protein, as described in research literature.[2]

e Cell Culture:
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o Culture HEK293T cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented
with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C and 5% CO..

o Transfection:
o Seed cells in 6-well plates.

o At 70-80% confluency, transfect cells with a plasmid expressing FLAG-tagged ATADS5
using a suitable transfection reagent.

e ML367 Treatment:

o 48 hours post-transfection, treat the cells with varying concentrations of ML367 (e.g., 0-40
MM) for 16 hours.[1] A vehicle control (DMSO) should be included. For studies on DNA
damage response, cells can be co-treated with a DNA damaging agent like 5-fluorouridine
(5-FUrd).[1][2]

e Cell Lysis:
o Wash cells with ice-cold phosphate-buffered saline (PBS).
o Lyse cells in radioimmunoprecipitation assay (RIPA) buffer containing protease inhibitors.
o Clarify the lysate by centrifugation.

o Western Blotting:

o Determine the protein concentration of the lysates.

o

Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF
membrane.

o

Block the membrane and probe with a primary antibody against the FLAG tag.

[¢]

Incubate with a corresponding secondary antibody.

[e]

Visualize the protein bands using a chemiluminescence detection system.
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ATADS Signaling Pathway and Experimental
Workflow

The diagrams below illustrate the role of ATAD5 in the DNA damage response and the

experimental workflow for handling ML367.
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Caption: Role of ATAD5 in DNA damage response and inhibition by ML367.
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Caption: Step-by-step workflow for handling and using ML367.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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